Cas no 1204580-78-8 (2-(Tributylstannyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine
• CAS No: 1204580-78-8
• MF: C₁₈H₃₀F₃NSn
• MW: 436.142714977264
• MDL: MFCD11109430
• CID: 1209325
• PubChem ID: 44118250
• Update Time: 2025-06-14

2-(Tributylstannyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• tributyl-[3-(trifluoromethyl)pyridin-2-yl]stannane
• 2-Tributylstannyl-3-trifluoromethylpyridine
• 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine
• CTK6D4354
• AG-L-25927
• RP07136
• Y7238
• J-506637
• OSSFRTFAOBTHDZ-UHFFFAOYSA-N
• DTXSID30656796
• SY070739
• 1204580-78-8
• DB-103844
• D79756
• EN300-373410
• AKOS015839509
• MFCD11109430
• XH1594

• MDL： MFCD11109430
• Inchi： 1S/C6H3F3N.3C4H9.Sn/c7-6(8,9)5-2-1-3-10-4-5;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3;
• InChI Key： OSSFRTFAOBTHDZ-UHFFFAOYSA-N
• SMILES： [Sn](C1C(C(F)(F)F)=CC=CN=1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 437.135237g/mol
• Monoisotopic Mass: 437.135237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine (CAS: 1204580-78-8) in Chemical Biology and Pharmaceutical Research

2-(Tributylstannyl)-3-(trifluoromethyl)pyridine (CAS: 1204580-78-8) is a specialized organotin compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its tributylstannyl and trifluoromethyl functional groups, serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and diagnostic tools. The unique electronic and steric properties imparted by the trifluoromethyl group, combined with the reactivity of the stannyl moiety, make this compound a key player in modern synthetic chemistry.

Recent studies have highlighted the role of 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine in palladium-catalyzed cross-coupling reactions, such as the Stille coupling, which is widely employed in the construction of carbon-carbon bonds. These reactions are pivotal in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals. For instance, researchers have utilized this compound to synthesize fluorinated pyridine derivatives, which are known for their enhanced metabolic stability and bioavailability, making them attractive candidates for drug development.

In the context of drug discovery, the incorporation of trifluoromethyl groups into lead compounds has been shown to improve their pharmacokinetic and pharmacodynamic properties. The ability of 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine to introduce such groups into complex molecular frameworks has been exploited in the design of potential therapeutics for a range of diseases, including cancer, infectious diseases, and neurological disorders. Recent publications have demonstrated its utility in the synthesis of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, underscoring its importance in medicinal chemistry.

Beyond its applications in drug synthesis, this compound has also been investigated for its potential in materials science. The trifluoromethyl group's electron-withdrawing properties can influence the electronic characteristics of conjugated systems, making it useful in the development of organic electronic materials and sensors. Researchers have explored its use in the fabrication of luminescent materials and as a component in organic light-emitting diodes (OLEDs), highlighting its interdisciplinary relevance.

Despite its promising applications, the handling of 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine requires careful consideration due to the toxicity associated with organotin compounds. Recent studies have focused on developing safer and more efficient synthetic protocols to minimize environmental and health risks. Advances in catalytic systems and green chemistry approaches have been reported, aiming to enhance the sustainability of its use in industrial and academic settings.

In conclusion, 2-(Tributylstannyl)-3-(trifluoromethyl)pyridine (CAS: 1204580-78-8) represents a critical tool in the arsenal of synthetic chemists and pharmaceutical researchers. Its unique structural features enable the construction of complex, fluorinated molecules with significant biological and material applications. Ongoing research continues to uncover new methodologies and applications for this compound, solidifying its role in advancing chemical biology and drug discovery. Future directions may include the exploration of its use in targeted drug delivery systems and the development of novel catalytic processes to further expand its utility.